Cas no 959617-00-6 (7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde)

7-Oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde is a versatile heterocyclic compound featuring a naphthyridine core with an aldehyde functional group at the 2-position and a ketone at the 7-position. This structure lends itself to applications in pharmaceutical and organic synthesis, particularly as a key intermediate in the development of bioactive molecules. Its reactive aldehyde group enables facile derivatization, while the conjugated system enhances stability and reactivity in cross-coupling reactions. The compound’s rigid framework and electron-deficient nature make it valuable for constructing complex heterocycles or ligands in coordination chemistry. High purity and well-defined reactivity ensure consistent performance in research and industrial settings.
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde structure
959617-00-6 structure
Product Name:7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
CAS No:959617-00-6
MF:C9H6N2O2
MW:174.156141757965
MDL:MFCD19689834
CID:1123225
PubChem ID:57815212
Update Time:2025-06-09

7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7,8-dihydro-7-oxo-1,8-Naphthyridine-2-carboxaldehyde
    • 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
    • 7-oxo-8H-1,8-naphthyridine-2-carbaldehyde
    • Z1258977356
    • 959617-00-6
    • SPNVSTBHQCEKOL-UHFFFAOYSA-N
    • EN300-8123003
    • SCHEMBL4136907
    • DB-333788
    • MDL: MFCD19689834
    • Inchi: 1S/C9H6N2O2/c12-5-7-3-1-6-2-4-8(13)11-9(6)10-7/h1-5H,(H,10,11,13)
    • InChI Key: SPNVSTBHQCEKOL-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2=CC=C(C=O)N=C2N1

Computed Properties

  • Exact Mass: 174.042927438g/mol
  • Monoisotopic Mass: 174.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 59.1Ų

7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8123003-1g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95%
1g
$1057.0 2023-09-02
Enamine
EN300-8123003-5g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95%
5g
$3065.0 2023-09-02
Enamine
EN300-8123003-10g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95%
10g
$4545.0 2023-09-02
Enamine
EN300-8123003-0.05g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95.0%
0.05g
$245.0 2025-02-21
Enamine
EN300-8123003-0.1g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95.0%
0.1g
$366.0 2025-02-21
Enamine
EN300-8123003-0.25g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95.0%
0.25g
$524.0 2025-02-21
Enamine
EN300-8123003-0.5g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95.0%
0.5g
$824.0 2025-02-21
Enamine
EN300-8123003-1.0g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95.0%
1.0g
$1057.0 2025-02-21
Enamine
EN300-8123003-2.5g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95.0%
2.5g
$2071.0 2025-02-21
Enamine
EN300-8123003-5.0g
7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde
959617-00-6 95.0%
5.0g
$3065.0 2025-02-21

Additional information on 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde

Professional Introduction to Compound with CAS No. 959617-00-6 and Product Name: 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde

The compound identified by the CAS number 959617-00-6 and the product name 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic aldehyde derivative belongs to the naphthyridine class of compounds, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The structural framework of this molecule, characterized by a fused bicyclic system containing nitrogen atoms, positions it as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards naphthyridine derivatives due to their broad spectrum of biological activities. These compounds exhibit properties that make them suitable for targeting various therapeutic pathways, including enzyme inhibition, receptor binding, and modulation of cellular processes. The specific substitution pattern in 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde, particularly the aldehyde functionality at the 2-position and the oxo group at the 7-position, contributes to its unique reactivity and interaction potential with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for synthesizing more complex pharmacophores. The aldehyde group serves as a reactive handle for further functionalization through condensation reactions, allowing chemists to introduce additional substituents that may enhance binding affinity or metabolic stability. This flexibility is crucial in drug design, where optimizing pharmacokinetic properties often requires iterative modifications.

Recent studies have highlighted the importance of naphthyridine derivatives in addressing unmet medical needs. For instance, research has demonstrated that certain naphthyridines exhibit anti-inflammatory, antiviral, and anticancer properties. The compound under discussion (7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde) shares structural similarities with some of these active molecules, suggesting that it may also possess similar biological effects. Preliminary in vitro assays have shown promising results regarding its interaction with specific enzymes and receptors relevant to these therapeutic areas.

The synthesis of 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate heterocycles. Key steps typically include cyclization reactions to form the naphthyridine core followed by functional group manipulations to introduce the characteristic aldehyde and oxo groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The role of computational chemistry in optimizing the synthesis and predicting the biological activity of 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde cannot be overstated. Molecular modeling techniques allow researchers to simulate interactions between this compound and potential biological targets at an atomic level. This approach not only accelerates the identification of lead compounds but also provides insights into mechanisms of action. Such computational studies are increasingly integral to modern drug discovery pipelines.

As interest in kinase inhibitors grows—particularly those targeting cancer-related pathways—the significance of naphthyridine derivatives like 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde continues to expand. Kinases are enzymes that play critical roles in cell signaling cascades; inhibiting aberrant kinase activity is a cornerstone strategy in oncology. The structural features of this compound make it a plausible scaffold for developing kinase inhibitors with improved selectivity and efficacy.

The development of novel therapeutic agents necessitates rigorous evaluation through preclinical studies. While 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde shows promise based on initial findings, comprehensive characterization—including toxicity assessments and pharmacokinetic studies—is essential before moving into clinical trials. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory discoveries into viable treatments for patients worldwide.

The future direction for research involving 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carbaldehyde lies in exploring its derivatives through structure-based drug design principles. By leveraging knowledge from existing naphthyridine-based drugs—such as those approved by regulatory agencies—scientists can rationally modify this scaffold to enhance desired properties while minimizing off-target effects. This iterative process relies heavily on interdisciplinary collaboration across organic chemistry laboratories.

In conclusion,959617:00`6` represents more than just another chemical entity—it embodies innovation within pharmaceutical chemistry through its unique structural attributes as `product name: 7 oxo 78 dihydro 18 naphthyridine 22 carbaldehyde` . With ongoing investigations uncovering new possibilities for this compound’s applications, there is substantial optimism about its role advancing therapeutic solutions across multiple disease states particularly where kinase inhibition plays a pivotal part.``

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.